Cas no 2172042-03-2 (4-(2-methylbutan-2-yl)pyrrolidin-3-ol)

• Product Name: 4-(2-methylbutan-2-yl)pyrrolidin-3-ol
• CAS No: 2172042-03-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6322760
• PubChem ID: 165524831
• Update Time: 2025-07-18

4-(2-methylbutan-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbutan-2-yl)pyrrolidin-3-ol
• EN300-1626294
• 2172042-03-2

• Inchi： 1S/C9H19NO/c1-4-9(2,3)7-5-10-6-8(7)11/h7-8,10-11H,4-6H2,1-3H3
• InChI Key： VXUODJBJTNCCMV-UHFFFAOYSA-N
• SMILES： OC1CNCC1C(C)(C)CC

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(2-methylbutan-2-yl)pyrrolidin-3-ol

Comprehensive Overview of 4-(2-methylbutan-2-yl)pyrrolidin-3-ol (CAS No. 2172042-03-2): Properties, Applications, and Research Insights

The compound 4-(2-methylbutan-2-yl)pyrrolidin-3-ol (CAS No. 2172042-03-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique pyrrolidine backbone and branched alkyl substituent, this compound exhibits intriguing structural and functional properties. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of novel central nervous system (CNS) therapeutics and enzyme modulators. The presence of both hydroxyl and tertiary alkyl groups in its structure makes it a versatile intermediate for synthetic chemistry applications.

In recent years, the demand for pyrrolidine derivatives like 4-(2-methylbutan-2-yl)pyrrolidin-3-ol has surged due to their relevance in addressing modern healthcare challenges. This aligns with growing public interest in neurodegenerative disease treatments and precision medicine—topics frequently searched in academic and AI-driven platforms. The compound's stereochemistry (with its chiral center at the 3-position) is particularly noteworthy, as it may influence bioactivity and receptor binding affinity, key factors in pharmacokinetic optimization.

Synthetic routes to CAS 2172042-03-2 often involve asymmetric catalysis or chiral resolution techniques, reflecting industry trends toward green chemistry and stereoselective synthesis. Analytical characterization typically employs NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and HPLC purity analysis—methods commonly queried by synthetic chemists in search engines. The compound's logP value and hydrogen bonding capacity (calculated via computational chemistry models) make it a subject of QSAR studies for drug-likeness prediction.

Beyond pharmaceuticals, 4-(2-methylbutan-2-yl)pyrrolidin-3-ol shows promise in material science applications. Its molecular rigidity and functional groups enable potential use in liquid crystal formulations or as a ligand in coordination chemistry. These applications resonate with current searches about advanced functional materials and molecular engineering. Stability studies indicate that proper storage under inert atmosphere at low temperatures preserves its chemical integrity—a practical consideration frequently overlooked in literature but highly searched by laboratory technicians.

The safety profile of CAS 2172042-03-2 remains under active investigation, with preliminary data suggesting standard handling protocols for laboratory chemicals. This aligns with the scientific community's heightened focus on chemical safety best practices, a trending topic in online forums and occupational health discussions. Regulatory databases show no current restrictions, though proper risk assessment is always recommended—a point emphasized in recent laboratory safety webinars and chemical hygiene plans.

Future research directions for 4-(2-methylbutan-2-yl)pyrrolidin-3-ol may explore its structure-activity relationships in greater depth, particularly through cryo-EM studies of protein complexes or molecular dynamics simulations. These cutting-edge techniques dominate current scientific discourse, as evidenced by search volumes for structural biology methods and computational drug design. The compound's patent landscape shows emerging activity, with several applications pending in heterocyclic chemistry and medicinal chemistry domains—areas experiencing rapid growth according to recent chemical industry reports.